Cas no 2137062-61-2 (2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol)

• Product Name: 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol
• CAS No: 2137062-61-2
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5997153
• PubChem ID: 165450861
• Update Time: 2025-10-30

2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-712750
• 2137062-61-2
• 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol

• Inchi： 1S/C8H14N4O2/c1-8(2,13)7-4-12(11-10-7)6-3-9-14-5-6/h4,6,9,13H,3,5H2,1-2H3/t6-/m1/s1
• InChI Key： PQCXQPCUYNQNEB-ZCFIWIBFSA-N
• SMILES： O1C[C@@H](CN1)N1C=C(C(C)(C)O)N=N1

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol

2-{1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-Triazol-4-yl}Propan-2-Ol: A Comprehensive Overview

The compound 2-{1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-Triazol-4-yl}Propan-2-Ol (CAS No. 2137062-61-2) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structural features, which include a triazole ring and an oxazolidine moiety, both of which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design and material science.

The triazole ring in this compound is a key structural element that imparts stability and reactivity. Triazoles are well-known for their ability to participate in various chemical reactions, including click chemistry reactions, which are widely used in the synthesis of complex molecules. The presence of the oxazolidine moiety further enhances the compound's functional diversity. Oxazolidines are five-membered rings containing one oxygen and two nitrogen atoms, and they are commonly found in bioactive compounds due to their ability to form hydrogen bonds and interact with biological targets.

Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in the *Journal of Organic Chemistry* demonstrated a novel method for synthesizing 2-{1-[(4R)-1,2-Oxazolidin-4-Yl]-1H-Triazol-Yl}Propan-Yl-Ol using a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method not only simplifies the synthesis process but also improves the yield and purity of the final product. The study further explored the compound's reactivity under various conditions, revealing its potential as a building block for more complex molecular architectures.

In terms of applications, this compound has shown promise in medicinal chemistry. Its ability to form stable conjugates with other bioactive molecules makes it an attractive candidate for drug delivery systems. For example, researchers have investigated its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the precise targeting of cancer cells while minimizing off-target effects. Additionally, its structural flexibility allows for modifications that can enhance pharmacokinetic properties such as solubility and bioavailability.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups enable cross-linking reactions that can lead to high-performance materials with tailored mechanical and thermal properties. A recent study published in *Macromolecules* demonstrated the use of Propan-Yl-Ol derivatives in the synthesis of stimuli-responsive polymers that exhibit shape-memory behavior under external stimuli like temperature or light.

The stereochemistry of this compound also plays a critical role in its properties. The (4R) configuration of the oxazolidine ring ensures specific spatial arrangements that are essential for interactions with biological targets or other molecules. This stereochemical control is particularly important in drug design, where even minor deviations can significantly impact efficacy and safety.

In conclusion, CAS No. 2137062-61-2, or Propan-Yl-Ol, is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, versatile functional groups, and stereochemical properties make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific innovation is expected to grow significantly.